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Cat. No.: B167166 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diisodecyl adipate (DIDA) is a high molecular weight, branched-chain plasticizer belonging to

the adipate ester family. It is synthesized through the esterification of adipic acid and isodecyl

alcohol.[1][2] DIDA is recognized for its excellent low-temperature flexibility, low volatility, and

good permanence, making it a versatile additive in the fabrication of various polymer films.[3]

Its primary function is to increase the flexibility, workability, and distensibility of polymers by

reducing the intermolecular forces between polymer chains.[4] This document provides detailed

application notes and experimental protocols for the use of DIDA in the fabrication of polymer

films, with a focus on polyvinyl chloride (PVC), polylactic acid (PLA), and cellulose acetate.

Physicochemical Properties of Diisodecyl Adipate
A comprehensive understanding of the physical and chemical properties of DIDA is essential

for its effective application in polymer film fabrication.
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Property Value Reference

Chemical Formula C₂₆H₅₀O₄ [5]

Molecular Weight 426.67 g/mol [5]

Appearance
Clear, colorless to pale yellow

liquid
[1]

Density (at 20°C) 0.919 – 0.924 g/cm³ [6]

Boiling Point approx. 385 °C [6]

Flash Point 221 °C [6]

Freezing Point < -54 °C [6]

Viscosity (at 20°C) 23 – 27 cP [6]

Solubility in Water >0.1 g/L [6]

Applications in Polymer Film Fabrication
DIDA is compatible with a range of polymers, including:

Polyvinyl chloride (PVC)[3]

Polylactic acid (PLA)[3]

Cellulose acetate butyrate[3]

Ethyl cellulose[3]

Nitrocellulose[3]

Polyvinyl Chloride (PVC) Films
DIDA is extensively used as a primary or secondary plasticizer in flexible PVC films, particularly

for applications requiring good performance at low temperatures.[3][6]

Key Advantages:
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Low-Temperature Flexibility: Imparts excellent flexibility to PVC films even at low

temperatures.[6]

Good Mechanical Properties: Contributes to high tensile strength and durability of the final

product.[6]

Low Volatility: Its high molecular weight results in lower volatility compared to other

plasticizers like dioctyl adipate (DOA), leading to better permanence.[6]

Internal Lubricant: Improves the manufacturing process by acting as an internal lubricant.[6]

Indicative Dosage:

Cool-Resistant PVC: 20 – 30% by weight on resin.[6]

Coatings: 30 – 50% by weight.[6]

Expected Impact on Mechanical Properties:

The addition of DIDA to PVC is expected to decrease tensile strength and increase the

elongation at break, thereby enhancing flexibility. While direct quantitative data for DIDA is

limited in publicly available literature, the following table illustrates the expected trend based on

studies of similar plasticizers in PVC.

DIDA Concentration (phr*)
Hypothetical Tensile
Strength (MPa)

Hypothetical Elongation at
Break (%)

0 50 5

20 35 150

40 25 300

60 18 450

*phr: parts per hundred parts of resin

Polylactic Acid (PLA) Films
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As a biodegradable and biocompatible polymer, PLA has gained significant interest. However,

its inherent brittleness often limits its applications. DIDA can be used as a plasticizer to improve

the flexibility of PLA films.

Key Advantages:

Enhanced Flexibility: Increases the elongation at break of PLA films, making them less

brittle.[7]

Improved Processability: Lowers the glass transition temperature (Tg) of PLA, facilitating

easier processing.

Expected Impact on Mechanical Properties:

Similar to PVC, incorporating DIDA into PLA is expected to reduce tensile strength while

significantly increasing the elongation at break. The following table provides a hypothetical

representation of this effect, drawing parallels from studies on other plasticizers with PLA. For

instance, the addition of 20 wt% triethyl citrate (TEC) to PLA has been shown to increase the

elongation at break to 174% from nearly 2% for neat PLA.[8]

DIDA Concentration (wt%)
Hypothetical Tensile
Strength (MPa)

Hypothetical Elongation at
Break (%)

0 60 6

10 45 100

20 30 250

30 20 400

Cellulose Acetate Films
Cellulose acetate is another polymer where plasticizers are crucial for processing and

achieving desired mechanical properties. DIDA's compatibility with cellulose acetate derivatives

suggests its potential application in this area.[3]
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Improved Flexibility: Can reduce the rigidity of cellulose acetate films.

Enhanced Durability: May improve the folding endurance and overall toughness of the films.

Expected Impact on Mechanical Properties:

The plasticization of cellulose acetate films generally leads to a decrease in tensile strength

and an increase in elongation.[9]

DIDA Concentration (wt%)
Hypothetical Tensile
Strength (MPa)

Hypothetical Elongation at
Break (%)

0 70 15

10 55 50

20 40 120

30 30 200

Experimental Protocols
Fabrication of Polymer Films by Solvent Casting
This method is suitable for preparing small-scale films for research and development purposes.

Solution Preparation Film Casting & Drying

Dissolve Polymer in Solvent Add DIDA to Solution Stir until Homogeneous Pour Solution onto Level SurfaceTransfer Solution Solvent Evaporation (Controlled) Peel Dried Film Film AnalysisCharacterization

Material Preparation Extrusion Process

Dry Blend Polymer and DIDA Feed into Extruder Hopper Melt and Mix in BarrelFeeding Extrude through Die Cooling and Solidification Final Film ProductWinding/Cutting

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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